Cas no 1512066-39-5 (Cyclobutanol, 1-[1-(aminomethyl)propyl]-)

• Product Name: Cyclobutanol, 1-[1-(aminomethyl)propyl]-
• CAS No: 1512066-39-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5272929
• Update Time: 2025-06-13

Cyclobutanol, 1-[1-(aminomethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 1-[1-(aminomethyl)propyl]-

• Inchi： 1S/C8H17NO/c1-2-7(6-9)8(10)4-3-5-8/h7,10H,2-6,9H2,1H3
• InChI Key： RPSBLLPEDSQCNA-UHFFFAOYSA-N
• SMILES： C1(C(CN)CC)(O)CCC1

Additional information on Cyclobutanol, 1-[1-(aminomethyl)propyl]-

Cyclobutanol, 1-[1-(aminomethyl)propyl]- (CAS No. 1512066-39-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Cyclobutanol, 1-[1-(aminomethyl)propyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 1512066-39-5, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its cyclobutane core substituted with a propylamine side chain, has garnered attention due to its unique structural and functional properties. The compound's distinct molecular architecture positions it as a valuable candidate for various applications, including the development of novel therapeutic agents and biochemical probes.

The synthesis and characterization of Cyclobutanol, 1-[1-(aminomethyl)propyl]- involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the cyclobutane ring and introduce the propylamine moiety. The presence of the aminomethyl group enhances the compound's reactivity, making it a versatile intermediate in organic synthesis. Recent advancements in synthetic chemistry have enabled more efficient and sustainable routes to produce this compound, aligning with the growing emphasis on green chemistry principles.

From a pharmaceutical perspective, Cyclobutanol, 1-[1-(aminomethyl)propyl]- exhibits potential as a precursor in drug discovery. Its structural features suggest possible interactions with biological targets, making it a candidate for further investigation in medicinal chemistry. Studies have begun to explore its pharmacological properties, including potential effects on enzyme activity and receptor binding. The cyclobutane ring is known for its ability to mimic certain natural products, which has implications for designing molecules that can interact with biological systems in a targeted manner.

One of the most intriguing aspects of Cyclobutanol, 1-[1-(aminomethyl)propyl]- is its role in biochemical research. The compound's ability to serve as a scaffold for designing new molecules has opened up avenues for exploring novel biochemical pathways. Researchers are particularly interested in how modifications to the cyclobutane ring and propylamine side chain can influence the compound's biological activity. This has led to several innovative studies aimed at understanding the structure-activity relationships (SAR) of related compounds.

The latest research findings highlight the compound's potential applications in drug development. For instance, studies have shown that derivatives of Cyclobutanol, 1-[1-(aminomethyl)propyl]- may exhibit properties suitable for treating neurological disorders. The ability of the cyclobutane ring to penetrate the blood-brain barrier makes it an attractive feature for designing neuroactive compounds. Additionally, the presence of the aminomethyl group allows for further functionalization, enabling researchers to tailor the molecule's properties for specific therapeutic needs.

In addition to its pharmaceutical applications, Cyclobutanol, 1-[1-(aminomethyl)propyl]- has found utility in materials science. Its unique chemical structure makes it a promising candidate for developing new polymers and coatings with enhanced mechanical and thermal properties. The cyclobutane ring contributes to rigidity, while the propylamine side chain provides flexibility and reactivity. These characteristics make it an ideal candidate for creating advanced materials that can withstand harsh conditions.

The synthesis of Cyclobutanol, 1-[1-(aminomethyl)propyl)- also presents opportunities for exploring novel catalytic systems. Recent studies have demonstrated that certain transition metal catalysts can facilitate efficient transformations involving this compound. These catalytic methods not only improve yields but also reduce waste, aligning with the principles of sustainable chemistry. The development of such catalysts is crucial for advancing both academic research and industrial applications.

The future prospects of Cyclobutanol, 1-[1-(aminomethyl)propyl]- are vast and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in chemical and pharmaceutical sciences. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.

In conclusion, Cyclobutanol, 1-[1-(aminomethyl)propyl]- (CAS No. 1512066-39-5) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and catalysis. As research progresses, we can expect to see even more exciting developments related to this compound and its derivatives.